![molecular formula C16H18N6O3S B4118144 N-(2-methoxy-4-nitrophenyl)-4-(2-pyrimidinyl)-1-piperazinecarbothioamide](/img/structure/B4118144.png)
N-(2-methoxy-4-nitrophenyl)-4-(2-pyrimidinyl)-1-piperazinecarbothioamide
Overview
Description
N-(2-methoxy-4-nitrophenyl)-4-(2-pyrimidinyl)-1-piperazinecarbothioamide, also known as MNPTP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic properties.
Mechanism of Action
N-(2-methoxy-4-nitrophenyl)-4-(2-pyrimidinyl)-1-piperazinecarbothioamide works by inhibiting the activity of protein tyrosine phosphatase 1B (PTP1B), which is an enzyme that plays a role in insulin signaling and glucose metabolism. By inhibiting PTP1B, this compound can improve insulin sensitivity and glucose uptake, which can help in the treatment of diabetes. This compound has also been shown to inhibit the activity of various kinases involved in inflammation and cancer, which can help in the treatment of these diseases.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It can improve glucose tolerance and insulin sensitivity, reduce inflammation, and inhibit cancer cell growth. This compound has also been shown to improve cognitive function and reduce neuroinflammation in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
The advantages of using N-(2-methoxy-4-nitrophenyl)-4-(2-pyrimidinyl)-1-piperazinecarbothioamide in lab experiments include its potential therapeutic properties and its ability to inhibit PTP1B and other kinases. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further research to fully understand its mechanism of action.
Future Directions
There are several future directions for N-(2-methoxy-4-nitrophenyl)-4-(2-pyrimidinyl)-1-piperazinecarbothioamide research. One direction is to further explore its potential therapeutic properties in the treatment of diabetes, cancer, and neurodegenerative diseases. Another direction is to develop this compound analogs with improved potency and selectivity for specific kinases. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential side effects.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic properties. It has been shown to have anti-inflammatory, anti-cancer, and anti-diabetic properties and has potential applications in the treatment of neurodegenerative diseases. This compound works by inhibiting the activity of PTP1B and other kinases and has various biochemical and physiological effects. While this compound has potential advantages for lab experiments, further research is needed to fully understand its mechanism of action and potential side effects.
Scientific Research Applications
N-(2-methoxy-4-nitrophenyl)-4-(2-pyrimidinyl)-1-piperazinecarbothioamide has been studied for its potential therapeutic properties in various scientific research studies. It has been shown to have anti-inflammatory, anti-cancer, and anti-diabetic properties. This compound has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
properties
IUPAC Name |
N-(2-methoxy-4-nitrophenyl)-4-pyrimidin-2-ylpiperazine-1-carbothioamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N6O3S/c1-25-14-11-12(22(23)24)3-4-13(14)19-16(26)21-9-7-20(8-10-21)15-17-5-2-6-18-15/h2-6,11H,7-10H2,1H3,(H,19,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RMPGPHQGSBDUJG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)[N+](=O)[O-])NC(=S)N2CCN(CC2)C3=NC=CC=N3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N6O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.